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Compound of Interest

Compound Name: (S)-Thalidomide-4-OH

Cat. No.: B1663445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-Thalidomide-4-OH is a crucial chemical probe and a key component in the development of

Proteolysis Targeting Chimeras (PROTACs). As a derivative of thalidomide, it functions as a

molecular glue to the E3 ubiquitin ligase Cereblon (CRBN), inducing the degradation of specific

target proteins. Accurate and reproducible experimental results rely on the correct preparation

and storage of (S)-Thalidomide-4-OH stock solutions. This document provides a detailed

protocol for the preparation of these solutions, along with essential safety information,

physicochemical data, and a summary of its mechanism of action.

Safety Precautions
Warning: Thalidomide and its analogs are potent human teratogens and can cause severe birth

defects or embryo-fetal death. Strict adherence to safety protocols is mandatory.

Handling: (S)-Thalidomide-4-OH powder should be handled in a designated area, such as a

chemical fume hood, to prevent inhalation. Appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and double nitrile gloves, must be worn at all times.

Reproductive Risks: Women who are pregnant or may become pregnant should not handle

this compound. Men handling (S)-Thalidomide-4-OH should be aware that it may be

present in semen.
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Disposal: All waste materials, including empty vials, contaminated gloves, and unused

solutions, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations.

Physicochemical Data and Solubility
(S)-Thalidomide-4-OH is a white to off-white solid. The following table summarizes its key

physicochemical properties.

Property Data

Molecular Formula C₁₃H₁₀N₂O₅

Molecular Weight 274.23 g/mol

CAS Number 2357105-36-1

Appearance White to off-white solid

Solubility in DMSO ≥51.2 mg/mL

Solubility in DMF ~12 mg/mL

Aqueous Solubility Insoluble

Ethanol Solubility Insoluble

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (S)-Thalidomide-4-OH in

anhydrous Dimethyl Sulfoxide (DMSO).

Materials:

(S)-Thalidomide-4-OH powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Preparation: Allow the (S)-Thalidomide-4-OH powder and anhydrous DMSO to come to

room temperature before opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of (S)-Thalidomide-
4-OH powder. To prepare 1 mL of a 10 mM stock solution, weigh out 2.74 mg of (S)-
Thalidomide-4-OH.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For a 10 mM solution, add 1 mL of DMSO for every 2.74 mg of powder.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If

necessary, sonicate the vial for a few minutes to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use

volumes in microcentrifuge tubes or amber glass vials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] Ensure the vials are tightly sealed to prevent solvent

evaporation and moisture absorption.

Storage and Stability
Proper storage is critical to maintain the integrity of (S)-Thalidomide-4-OH stock solutions. The

following table summarizes recommended storage conditions.
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Storage Condition Duration Notes

Powder (Solid)
2-8°C (short-term) or -20°C

(long-term)

Store under inert gas (nitrogen

or argon).

DMSO Stock Solution -20°C Up to 1 month.[1]

DMSO Stock Solution -80°C Up to 6 months.[1]

Note: Avoid repeated freeze-thaw cycles, as this can degrade the compound. It is

recommended to prepare fresh solutions for critical experiments. Aqueous solutions are not

recommended for storage due to the poor stability of thalidomide in aqueous environments.

Mechanism of Action: Cereblon (CRBN) E3 Ligase
Pathway
(S)-Thalidomide-4-OH, like other thalidomide analogs, exerts its biological effects by

modulating the activity of the Cereblon (CRBN) E3 ubiquitin ligase complex.[2][3] CRBN is a

substrate receptor for the Cullin 4-RING E3 ligase (CRL4) complex, which also includes DDB1

and RBX1.[4][5] In the absence of the drug, the CRL4^CRBN^ complex has its own set of

native substrates. However, when (S)-Thalidomide-4-OH binds to CRBN, it alters the

substrate specificity of the complex, leading to the recruitment of "neosubstrates" that are not

normally targeted. This binding event facilitates the ubiquitination of these neosubstrates,

marking them for degradation by the 26S proteasome.[6] Key neosubstrates with well-

documented roles in cancer biology are the lymphoid transcription factors Ikaros (IKZF1) and

Aiolos (IKZF3).[2][6][7] The degradation of Ikaros and Aiolos is a key mechanism behind the

anti-myeloma and immunomodulatory activities of thalidomide and its derivatives.[3][7]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/E3_ligase_Ligand_2.html
https://www.medchemexpress.com/E3_ligase_Ligand_2.html
https://www.benchchem.com/product/b1663445?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4292522/
https://pubmed.ncbi.nlm.nih.gov/39054911/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8421366/
https://www.researchgate.net/figure/Structures-of-cereblon-CRBN-DDB1-E3-ligase-complex-a-Domain-structure-of-human-CRBN_fig1_354768189
https://www.benchchem.com/product/b1663445?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24328678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4292522/
https://pubmed.ncbi.nlm.nih.gov/24328678/
https://www.tandfonline.com/doi/abs/10.1080/17474086.2024.2382897
https://pubmed.ncbi.nlm.nih.gov/39054911/
https://www.tandfonline.com/doi/abs/10.1080/17474086.2024.2382897
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing (S)-Thalidomide-4-OH stock solutions.
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Mechanism of Action of (S)-Thalidomide-4-OH
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Caption: (S)-Thalidomide-4-OH mediated protein degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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